2-(((1-((2,6-Difluorophenyl)sulfonyl)piperidin-4-yl)methyl)thio)pyridine

• IUPAC Name: 2-[[1-(2,6-difluorophenyl)sulfonylpiperidin-4-yl]methylsulfanyl]pyridine
• InChI: InChI=1S/C17H18F2N2O2S2/c18-14-4-3-5-15(19)17(14)25(22,23)21-10-7-13(8-11-21)12-24-16-6-1-2-9-20-16/h1-6,9,13H,7-8,10-12H2
• InChI Key: OHLFPWXEBMYWQE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CSC2=CC=CC=N2)S(=O)(=O)C3=C(C=CC=C3F)F
• Molecular Formula: C17H18F2N2O2S2
• Molecular Weight: 384.5 g/mol
• CAS No.: 1421483-64-8

Description

2-(((1-((2,6-Difluorophenyl)sulfonyl)piperidin-4-yl)methyl)thio)pyridine is a useful research compound. Its molecular formula is C17H18F2N2O2S2 and its molecular weight is 384.46. The purity is usually 95%.
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Scientific Research Applications

Sulfonamides as Novel Terminators in Cyclisations

Sulfonamides, similar in structure to the given compound, have been explored as novel terminators in cationic cyclisations, leading to efficient formation of polycyclic systems. This application is significant in organic synthesis where sulfonamide groups terminate cationic cascades, facilitating the synthesis of complex structures including pyrrolidines and homopiperidines over piperidines, despite tertiary carbocations being involved (Haskins & Knight, 2002)(Haskins & Knight, 2002).

Metal Complexes in Overcoming Drug Resistance

Platinum(II) and palladium(II) complexes with thiosemicarbazone derivatives, structurally related to the chemical , have shown capabilities to overcome cisplatin resistance, demonstrating potential in medicinal chemistry. These complexes exhibit selective antibacterial effects and induce DNA strand breakage, which could be leveraged in designing novel anticancer agents (Kovala-Demertzi et al., 2003)(Kovala-Demertzi et al., 2003).

Supramolecular Complexes in Drug Design

The synthesis of supramolecular complexes involving sulfadiazine and pyridines, akin to the core structure of the mentioned compound, highlights the versatility of such molecules in drug design. These complexes exhibit chameleon-like behavior at the co-crystal–salt boundary, which is pivotal for developing drugs with tailored properties (Elacqua et al., 2013)(Elacqua et al., 2013).

Anticancer Activity of Novel Derivatives

Synthesis of novel derivatives based on the piperazine and pyridine scaffolds, related to the compound , has been explored for anticancer activities. These studies reveal the potential of such chemical structures in generating compounds with significant efficacy against various cancer cell lines, paving the way for new therapeutic agents (Mallesha et al., 2012)(Mallesha et al., 2012).

Synthesis of Fluorinated Polyamides

The compound's structural motifs are analogous to those used in the synthesis of novel soluble fluorinated polyamides containing pyridine and sulfone moieties. These materials exhibit high thermal stability, low dielectric constants, and excellent mechanical properties, indicating their potential in high-performance polymer applications (Liu et al., 2013)(Liu et al., 2013).